Cas no 1710472-18-6 (2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine)

• Product Name: 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine
• CAS No: 1710472-18-6
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5181571
• Update Time: 2025-10-28

2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine
• 1H-Pyrrole-1-ethanamine, 2-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C11H16N4O/c1-8(2)10-13-11(16-14-10)9-4-3-6-15(9)7-5-12/h3-4,6,8H,5,7,12H2,1-2H3
• InChI Key： NJLCKVXXBLMEQF-UHFFFAOYSA-N
• SMILES： N1(CCN)C=CC=C1C1ON=C(C(C)C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine

Comprehensive Overview of 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine (CAS No. 1710472-18-6)

The compound 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine (CAS No. 1710472-18-6) is a specialized organic molecule featuring a unique combination of oxadiazole and pyrrole rings, linked via an ethylamine moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the 3-isopropyl-[1,2,4]oxadiazole group enhances its lipophilicity, making it a candidate for drug discovery targeting enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors, especially in oncology and neurology. Its CAS No. 1710472-18-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine typically involves multi-step reactions, including cyclization and amination processes. Its oxadiazole ring is known for stability under physiological conditions, a trait valued in prodrug development. Current trends highlight its exploration in fragment-based drug design (FBDD), where its modular structure allows for rapid derivatization. This aligns with the growing focus on personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 1710472-18-6 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and microwave-assisted reactions have improved its production efficiency, reducing waste and energy consumption. These advancements resonate with the global push for environmentally friendly manufacturing, a hot topic in chemical engineering forums.

Analytical characterization of 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its logP value and solubility profile are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) studies, frequently queried in pharmacokinetic research. The compound’s molecular weight (263.32 g/mol) and hydrogen-bonding capacity further influence its drug-likeness.

Emerging applications of 2-[2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine extend to bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Its amine group facilitates linker attachment, enabling the construction of bifunctional molecules. This versatility has sparked interest in degrader platforms, a cutting-edge area in drug discovery.

In summary, CAS No. 1710472-18-6 represents a promising chemical entity with broad interdisciplinary appeal. Its integration into AI-driven drug discovery pipelines and computational modeling tools underscores its future potential. As the scientific community continues to explore structure-based optimization, this compound is poised to play a pivotal role in next-generation therapeutics.